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The table below summarizes the key identified properties of Nifoxipam:

Property

Description

IUPAC Name

Other Names

CAS Number

Molecular Formula

Molecular Weight

Physical Form

Melting Point

Legal Status

Pharmacological
Activity

5-(2-fluorophenyl)-3-hydroxy-7-nitro-1,3-dihydro-2H-1,4-benzodiazepin-2-one [1]

3-hydroxy-desmethylflunitrazepam, DP370 [1]

74723-10-7 [1]

C15H10FN304 [1]

315.26 g/mol [1]

White crystalline powder [2]

194-196 °C [2]

Not approved for medical use in the US or much of Europe; controlled in many
countries [2].

Designer benzodiazepine; active metabolite of flunitrazepam [1] [3]. Binds to
GABAA receptors, producing sedative and anxiolytic effects [1] [2].
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Property Description

Toxicity Risks Strong tranquillization, sleep-prolonging effects, risk of unexpected loss of
consciousness; effects are potentiated by alcohol and other depressants,
increasing overdose risk [2].

Analytical Methodologies for Detection and
Identification

While full standard operating procedures (SOPs) are not available in the public domain, published research

describes several analytical techniques applicable to Nifoxipam.

Liquid Chromatography-High Resolution Mass Spectrometry
(LC-HRMS)

This is a primary method for detecting Nifoxipam in biological matrices like urine.

e Sample Preparation: The method can use diluted urine as the sample, with minimal preparation. For
hydrolyzed urine, treatment with E. coli B-glucuronidase (80 U/mL at 25°C) can be employed [4].

¢ Instrumentation: Analysis is performed using a reversed-phase liquid chromatographic system
coupled to a high-resolution mass spectrometer (e.g., Thermo Scientific Q Exactive Orbitrap) [4].

e MS Detection: MS is performed in positive electrospray mode. Screening can be done using a full
scan (FS), with confirmation of positive samples using tandem MS/MS (or Parallel Reaction
Monitoring, PRM) [4].

e Method Performance: The lower limit of quantification for similar designer benzodiazepines in one
developed method ranged from 5 to 50 ng/mL. The method's analytical precision and accuracy were
<15% for most analytes [4].

Vibrational Spectroscopy Techniques

These are useful for the rapid screening of bulk powders or pharmaceutical formulations.

¢ Raman | Surface-Enhanced Raman Scattering (SERS): Conventional Raman allows for analysis
through packaging without sample preparation. For low-concentration analytes, SERS is employed
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using substrates like silver colloids. Methods have been developed for handheld Raman devices
(e.g., Progeny ResQ, TruScan RM) [3].

¢ Fourier Transform Infrared Spectroscopy (FT-IR): FT-IR can be used for identification. A micro-
extraction method where approximately 2 mg of a standard is dissolved in a solvent like chloroform or
ammoniated chloroform, recrystallized, and then analyzed can provide a high-quality reference
spectrum [3].

Experimental Workflow for Substance Identification

The following diagram outlines a logical workflow for analyzing a suspect sample, from initial screening to

confirmation, as suggested by the literature.
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Critical Considerations for Researchers

¢ Metabolites and Biotransformation: Nifoxipam is a metabolite of flunitrazepam. Analysis of
biological samples must account for this to avoid misinterpreting the source of exposure [1] [3]. One
study suggested that nifoxipam itself is mainly metabolized via reduction of the nitro group to an
amine, followed by acetylation [1].
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e Potency and Hazards: Nifoxipam is a highly potent benzodiazepine with strong tranquilizing effects.
Its use, especially in combination with other depressants like opioids or alcohol, poses a significant
risk of profound sedation, respiratory depression, and fatal overdose [5] [2].

¢ Analytical Specificity: Imnmunoassay screenings for classical benzodiazepines may not reliably
detect nifoxipam. Mass spectrometry-based methods are required for accurate identification and
confirmation [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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